Methyl 3-[dimethoxy(phenyl)methyl]benzoate

• CAS No.: 195305-79-4
• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: methyl 3-[dimethoxy(phenyl)methyl]benzoate
• InChI: InChI=1S/C17H18O4/c1-19-16(18)13-8-7-11-15(12-13)17(20-2,21-3)14-9-5-4-6-10-14/h4-12H,1-3H3
• InChI Key: JNYZQPDOFWIFEH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)C(C2=CC=CC=C2)(OC)OC

Description

Methyl 3-[dimethoxy(phenyl)methyl]benzoate is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A methanol solution (15 mL) of 3-benzoyl-benzoic acid (2 g, 8.84 mmol) and methanesulfonic acid (0.115 mL, 1.77 mmol) was heated at 65° C. for 20 h and then cooled to room temperature. To this solution was added trimethyl orthoformate (1.45 mL, 13.26 mmol) and stirring continued for 24 h. The reaction solution was then diluted with ethyl acetate and washed with NaHCO3. The organic layer was dried over MgSO4, filtered and concentrated. Flash chromatography (20 hexanes: 1 ethyl acetate +0.25% triethyl amine) provided 3-(dimethoxy-phenyl-methyl)-benzoic acid methyl ester (951 mg) as an oil.